3-Ethoxycyclobutan-1-amine hydrochloride
Overview
Description
3-Ethoxycyclobutan-1-amine hydrochloride, also known as ECBA, is a cyclic amino compound . It has a molecular weight of 151.64 .
Molecular Structure Analysis
The IUPAC name for this compound is 3-ethoxycyclobutan-1-amine hydrochloride . The InChI code is 1S/C6H13NO.ClH/c1-2-8-6-3-5(7)4-6;/h5-6H,2-4,7H2,1H3;1H .Physical And Chemical Properties Analysis
This compound is a powder . . The storage temperature is room temperature .Scientific Research Applications
Pharmaceutical Research
3-Ethoxycyclobutan-1-amine hydrochloride could be used in pharmaceutical research as a building block for the synthesis of new drugs . Its unique structure could potentially contribute to the development of drugs with novel mechanisms of action.
Chemical Synthesis
This compound could serve as a versatile reagent in various chemical reactions and processes . Its unique structure and reactivity could enable the synthesis of novel materials and compounds, driving scientific progress and innovation.
Material Science
In the field of material science, 3-Ethoxycyclobutan-1-amine hydrochloride could potentially be used in the synthesis of new materials. Its unique chemical structure could contribute to the development of materials with novel properties .
Biochemistry
While specific applications in biochemistry are not well-documented, the compound’s amine group could potentially interact with biological molecules, enabling its use in biochemical research .
Environmental Science
Although specific applications in environmental science are not well-documented, the compound could potentially be used in environmental testing and research due to its unique chemical properties .
Agriculture
While specific applications in agriculture are not well-documented, it’s possible that this compound could be used in the development of new agrochemicals, given its unique structure .
Food Industry
While specific applications in the food industry are not well-documented, it’s possible that this compound could be used in food testing and research due to its unique chemical properties .
Cosmetic Industry
Although specific applications in the cosmetic industry are not well-documented, the compound could potentially be used in the development of new cosmetic products, given its unique structure .
Safety and Hazards
properties
IUPAC Name |
3-ethoxycyclobutan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-2-8-6-3-5(7)4-6;/h5-6H,2-4,7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKSGSZYRXASUTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CC(C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethoxycyclobutan-1-amine hydrochloride | |
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